Ethyl 2-(2-aminopyrimidin-4-YL)acetate
Overview
Description
Ethyl 2-(2-aminopyrimidin-4-YL)acetate, also known as ethyl (2-amino-4-pyrimidinyl)acetate, is a chemical compound with the molecular formula C8H11N3O2 . It has a molecular weight of 181.19 . It is typically stored in a dark place, sealed in dry, at a temperature of 2-8°C .
Molecular Structure Analysis
The InChI code for Ethyl 2-(2-aminopyrimidin-4-YL)acetate is 1S/C8H11N3O2/c1-2-13-7(12)5-6-3-4-10-8(9)11-6/h3-4H,2,5H2,1H3,(H2,9,10,11) . This code provides a specific representation of the molecule’s structure.Physical And Chemical Properties Analysis
Ethyl 2-(2-aminopyrimidin-4-YL)acetate is a solid at room temperature .Scientific Research Applications
Synthesis and Characterization of Derivatives
- Ethyl 2-(2-aminopyrimidin-4-YL)acetate and its derivatives demonstrate extensive reactivity and potential for synthesizing various heterocyclic compounds. For instance, ethyl 2-(3-aryl imidazo[1,2-a]pyridin-2-yl)acetates and ethyl 3-aryl-3-(pyridin-2-ylamino)propanoates were synthesized through reactions involving 2-aminopyridine, Meldrum’s acid, and aryl glyoxals or aryl aldehydes. These reactions show the compound's versatility in synthesizing a broad range of chemical structures under different conditions such as reflux and microwave conditions (Asadi et al., 2021).
Solubility and Thermodynamics
- Understanding the solubility and thermodynamic behavior of ethyl 2-(2-aminopyrimidin-4-YL)acetate in various solvents is crucial for its application in different scientific domains. A study investigated the solubility of a similar compound, 2-amino-4-chloro-6-methoxypyrimidine, in multiple solvents over a temperature range, providing insights into its solubility trends and thermodynamic properties. This kind of data is essential for the practical use of the compound in chemical syntheses and other applications (Yao et al., 2017).
Biological and Pharmacological Activities
Antimicrobial and Antitumor Activities
- Ethyl 2-(2-aminopyrimidin-4-YL)acetate derivatives have been explored for their biological activities. For example, new Schiff bases derivatives were synthesized and tested for their antimicrobial activity against various bacteria strains, showing significant antibacterial properties. Additionally, the derivatives have been studied for their antitumor activities, indicating the compound's potential in medicinal chemistry and drug design (Mohammad et al., 2017).
Memory Facilitation in Mice
- Some derivatives of ethyl 2-(2-aminopyrimidin-4-YL)acetate, such as ethyl 2-[1-(pyridin-2-yl)ethoxy]acetamides, have been synthesized and evaluated for their effects on learning and memory facilitation in mice, indicating the compound’s potential applications in neuropharmacology and as a cognitive enhancer (Ming-zhu, 2012).
Safety and Hazards
properties
IUPAC Name |
ethyl 2-(2-aminopyrimidin-4-yl)acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11N3O2/c1-2-13-7(12)5-6-3-4-10-8(9)11-6/h3-4H,2,5H2,1H3,(H2,9,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BAOXHPPKUAJHEM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1=NC(=NC=C1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30857327 |
Source
|
| Record name | Ethyl (2-aminopyrimidin-4-yl)acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30857327 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
181.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-(2-aminopyrimidin-4-YL)acetate | |
CAS RN |
1194375-38-6 |
Source
|
| Record name | Ethyl (2-aminopyrimidin-4-yl)acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30857327 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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